Cas no 644958-94-1 (5-Bromo-2-(3-methylbenzyl)oxybenzaldehyde)

• Product Name: 5-Bromo-2-(3-methylbenzyl)oxybenzaldehyde
• CAS No: 644958-94-1
• MF: C₁₅H₁₃BrO₂
• MW: 305.166523694992
• MDL: MFCD02629610
• CID: 3058999
• PubChem ID: 3492059
• Update Time: 2025-04-21

5-Bromo-2-(3-methylbenzyl)oxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-((3-methylbenzyl)oxy)benzaldehyde
• 5-bromo-2-[(3-methylphenyl)methoxy]benzaldehyde
• VS-03868
• Z54664813
• MFCD02629610
• EN300-92296
• DTXSID301244129
• BBL013572
• STK346698
• CS-0117503
• H21343
• 644958-94-1
• ALBB-001239
• Oprea1_534315
• 5-Bromo-2-((3-methylphenyl)methoxy)benzaldehyde
• Oprea1_294621
• 5-bromo-2-[(3-methylbenzyl)oxy]benzaldehyde
• AKOS000287757
• 5-Bromo-2-(3-methylbenzyl)oxybenzaldehyde

• MDL： MFCD02629610
• Inchi： 1S/C15H13BrO2/c1-11-3-2-4-12(7-11)10-18-15-6-5-14(16)8-13(15)9-17/h2-9H,10H2,1H3
• InChI Key： ADXSSKDXBLXYMK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=O)C=1)OCC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 304.00989Da
• Monoisotopic Mass: 304.00989Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų